Cas no 1186519-55-0 (Benzo[b]thiophene-6-carbonitrile 1,1-dioxide)

• Product Name: Benzo[b]thiophene-6-carbonitrile 1,1-dioxide
• CAS No: 1186519-55-0
• MF: C₉H₅NO₂S
• MW: 191.206500768661
• CID: 4561847
• PubChem ID: 58187944
• Update Time: 2025-05-20

Benzo[b]thiophene-6-carbonitrile 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carbonitrile 1,1-dioxide
• D74052
• 1186519-55-0
• PKGGSEDEPNZRTF-UHFFFAOYSA-N
• CS-0079296
• 1,1-dioxo-1H-benzo[b]thiophene-6-carbonitrile
• SCHEMBL1495687

• Inchi： 1S/C9H5NO2S/c10-6-7-1-2-8-3-4-13(11,12)9(8)5-7/h1-5H
• InChI Key： PKGGSEDEPNZRTF-UHFFFAOYSA-N
• SMILES： C12=CC(C#N)=CC=C1C=CS2(=O)=O

Computed Properties

• Exact Mass: 191.00409958g/mol
• Monoisotopic Mass: 191.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Additional information on Benzo[b]thiophene-6-carbonitrile 1,1-dioxide

Benzo[b]thiophene-6-carbonitrile 1,1-dioxide (CAS No. 1186519-55-0): A Comprehensive Overview

Benzo[b]thiophene-6-carbonitrile 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 1186519-55-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the thiophene family, characterized by a sulfur atom incorporated into a benzene-like ring structure. The presence of a cyano group at the 6-position and a dioxide moiety at the 1,1-position imparts unique electronic and steric properties, making it a valuable scaffold for various chemical transformations and applications.

The structural features of Benzo[b]thiophene-6-carbonitrile 1,1-dioxide make it an attractive candidate for synthesizing complex molecules in medicinal chemistry. The cyano group (-CN) is a versatile functional handle that can undergo reduction to an amine, nucleophilic addition reactions, or participate in transition-metal-catalyzed cross-coupling reactions. Additionally, the dioxide functionality can influence the compound's solubility and reactivity, providing further opportunities for chemical manipulation.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiophene core exhibit potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of functional groups in Benzo[b]thiophene-6-carbonitrile 1,1-dioxide may contribute to its ability to interact with biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic frameworks with enhanced pharmacological properties. For instance, the cyano group can be selectively modified to introduce other functionalities such as alcohols or amines, expanding the compound's synthetic utility. Furthermore, the presence of the dioxide moiety allows for further derivatization through oxidation or reduction pathways.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their favorable pharmacokinetic profiles and low toxicity. Several derivatives of benzo[b]thiophene have shown promise in preclinical studies, highlighting the importance of this scaffold in drug development. The unique electronic properties of Benzo[b]thiophene-6-carbonitrile 1,1-dioxide, influenced by the cyano and dioxide groups, may contribute to its potential as an active pharmaceutical ingredient (API).

Recent advancements in synthetic methodologies have further enhanced the accessibility of Benzo[b]thiophene-6-carbonitrile 1,1-dioxide. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have enabled efficient synthesis routes for this compound and its derivatives. These developments have not only facilitated academic research but also opened new avenues for industrial applications.

The versatility of Benzo[b]thiophene-6-carbonitrile 1,1-dioxide extends beyond pharmaceutical applications. It has also been explored in materials science due to its ability to form stable complexes with metals and other ligands. These complexes exhibit interesting photophysical properties, making them suitable for use in optoelectronic devices and sensors. The compound's ability to participate in coordination chemistry underscores its broad utility across multiple scientific disciplines.

In conclusion, Benzo[b]thiophene-6-carbonitrile 1,1-dioxide (CAS No. 1186519-55-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge is likely to grow.